2-(2-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C17H18ClNO5S
• Molecular Weight: 383.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18ClNO5S/c18-15-5-1-2-6-16(15)24-11-17(20)19(10-14-4-3-8-23-14)13-7-9-25(21,22)12-13/h1-6,8,13H,7,9-12H2
• InChI Key: MAPPSLKPLLZLHH-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CO2)C(=O)COC3=CC=CC=C3Cl

Description

2-(2-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)acetamide is a structurally complex acetamide derivative characterized by a 2-chlorophenoxy group, a 1,1-dioxidotetrahydrothiophen-3-yl (tetrahydrothiophene sulfone) moiety, and a furan-2-ylmethyl substituent. The sulfone group enhances metabolic stability compared to non-oxidized sulfur-containing analogs, while the furan and chlorophenoxy groups may contribute to its pharmacological or pesticidal activity through π-π stacking or hydrophobic interactions .

Biological Activity

The compound 2-(2-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)acetamide is a synthetic organic molecule with potential applications in medicinal chemistry. Its unique structural features suggest it may exhibit significant biological activity, particularly in anti-cancer and anti-microbial domains. This article reviews the available literature on its biological activity, including data tables and relevant case studies.

Structural Characteristics

The compound's molecular formula is $C_{17}H_{18}ClN_{2}O_{5}S$, with a molecular weight of approximately 383.85 g/mol. The structure includes:

• A chlorophenoxy group , which is known for its role in herbicides and potential anti-cancer properties.
• A tetrahydrothiophene moiety with a sulfone functional group, which may enhance biological interactions.
• An N-(furan-2-ylmethyl)acetamide substituent that contributes to its pharmacological profile.

Anti-Cancer Activity

Recent studies have evaluated the anti-cancer potential of compounds related to this structure. For instance, derivatives of carbamothioyl-furan-2-carboxamide have shown promising results against various cancer cell lines:

Compound	Cell Line	% Cell Viability	IC50 (μM)
4d	HepG2	33.29	Not specified
4a	HepG2	35.01	Not specified
4b	HepG2	37.31	Not specified
4c	HepG2	39.22	Not specified

These results indicate that modifications in substituents can significantly affect anti-cancer activity, suggesting that the compound's structure may be optimized for enhanced efficacy against cancer cells .

Anti-Microbial Activity

The compound has also been investigated for its anti-microbial properties. In vitro studies have demonstrated varying degrees of efficacy against bacterial and fungal strains:

Test Organism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (μg/mL)
E. coli	10.5	280
S. aureus	13	265
B. cereus	16	230
Fungal Strains	12–19	120.7–190

The presence of aromatic moieties has been linked to increased lipophilicity, enhancing penetration through microbial cell walls and contributing to the observed anti-microbial activity .

Mechanistic Insights

The biological activities of this compound can be attributed to several factors:

• Electron-donor substituents enhance anti-cancer action by affecting the electronic properties of the molecule.
• The nucleophilic character of nitrogen and sulfur atoms may facilitate interactions with biological targets, such as enzymes involved in cell proliferation or microbial growth.
• The structural diversity allows for unique interactions with molecular targets, potentially leading to varied applications in drug discovery.

Case Studies

One notable study involved synthesizing various derivatives based on the core structure of the compound, revealing significant differences in biological activity based on minor structural changes. For example, para-substituted derivatives displayed enhanced anti-cancer properties compared to their ortho and meta counterparts .

Comparison with Similar Compounds

Key Observations :

• Sulfone vs. Non-sulfone analogs: The sulfone group in the target compound may improve oxidative stability compared to thioether-containing analogs like RN1 in .

Pharmacological and Functional Activities

• Anti-inflammatory/Analgesic Potential: Phenoxy acetamide derivatives in exhibit anti-inflammatory and analgesic activities, suggesting the target compound may share similar properties due to its 2-chlorophenoxy group.
• The sulfone group may enhance environmental persistence compared to alachlor .
• Coordination Chemistry : Amides like those in and act as ligands in metal complexes, hinting at possible applications in catalysis or materials science .

Physicochemical Properties

• Hydrogen Bonding : Analogs such as 2-(3,4-dichlorophenyl)-N-(pyrazolyl)acetamide () form R₂²(10) hydrogen-bonded dimers, enhancing solubility and crystal stability . The target compound’s furan and sulfone groups may similarly influence intermolecular interactions.
• Lipophilicity : The furan-2-ylmethyl group likely increases lipophilicity compared to fluorobenzyl analogs (e.g., BH37712), affecting membrane permeability .